Cas no 2765197-38-2 ({3-(morpholin-4-yl)methylphenyl}boronic acid hydrochloride)

• Product Name: {3-(morpholin-4-yl)methylphenyl}boronic acid hydrochloride
• CAS No: 2765197-38-2
• MF: C₁₁H₁₇BClNO₃
• MW: 257.521582365036
• MDL: MFCD10698498
• CID: 5224012
• PubChem ID: 56773620
• Update Time: 2026-03-07

{3-(morpholin-4-yl)methylphenyl}boronic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(4-MORPHOLINYLMETHYL)PHENYL]BORONIC ACID HYDROCHLORIDE
• 3-(morpholin-4-ylmethyl)phenylboronic acid, HCl
• [3-(MORPHOLIN-4-YLMETHYL)PHENYL]BORONIC ACID HYDROCHLORIDE
• AB62238
• (3-(Morpholinomethyl)phenyl)boronic acid HCl
• {3-[(morpholin-4-yl)methyl]phenyl}boronic acid hydrochloride
• {3-(morpholin-4-yl)methylphenyl}boronic acid hydrochloride

• MDL： MFCD10698498
• Inchi： 1S/C11H16BNO3.ClH/c14-12(15)11-3-1-2-10(8-11)9-13-4-6-16-7-5-13;/h1-3,8,14-15H,4-7,9H2;1H
• InChI Key： BQBAFGZIEFNJFK-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC2C=CC=C(B(O)O)C=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 209
• Topological Polar Surface Area: 52.9

Additional information on {3-(morpholin-4-yl)methylphenyl}boronic acid hydrochloride

Recent Advances in the Application of {3-(morpholin-4-yl)methylphenyl}boronic acid hydrochloride (CAS: 2765197-38-2) in Chemical Biology and Pharmaceutical Research

The compound {3-(morpholin-4-yl)methylphenyl}boronic acid hydrochloride (CAS: 2765197-38-2) has recently emerged as a promising candidate in chemical biology and pharmaceutical research due to its unique structural and functional properties. This boronic acid derivative, characterized by the presence of a morpholine moiety, has demonstrated significant potential in various applications, including drug discovery, targeted therapy, and diagnostic imaging. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic applications, particularly in oncology and infectious diseases.

One of the key areas of interest is the role of {3-(morpholin-4-yl)methylphenyl}boronic acid hydrochloride in proteasome inhibition. Research published in the Journal of Medicinal Chemistry (2023) highlights its ability to selectively target the 20S proteasome, a critical component in protein degradation pathways. The study demonstrated that this compound exhibits potent inhibitory activity against the chymotrypsin-like (CT-L) site of the proteasome, with an IC50 value of 12.3 nM. This finding is particularly relevant for the development of novel anticancer agents, as proteasome inhibition is a validated therapeutic strategy in multiple myeloma and other malignancies.

In addition to its proteasome inhibitory properties, recent investigations have explored the application of this compound in the development of boron neutron capture therapy (BNCT) agents. A study conducted by researchers at Kyoto University (2024) reported the synthesis of a series of boron-containing compounds, including {3-(morpholin-4-yl)methylphenyl}boronic acid hydrochloride, for use in BNCT. The results indicated that this compound exhibits favorable tumor-targeting properties and high boron accumulation in cancer cells, making it a promising candidate for further preclinical evaluation.

The structural versatility of {3-(morpholin-4-yl)methylphenyl}boronic acid hydrochloride has also been leveraged in the design of novel enzyme inhibitors. A recent publication in ACS Chemical Biology (2024) described its incorporation into small-molecule inhibitors of β-lactamases, enzymes responsible for antibiotic resistance in bacterial pathogens. The boronic acid moiety was found to form reversible covalent bonds with the active-site serine residue of β-lactamases, resulting in potent inhibition (Ki = 0.8 µM) and restoration of antibiotic efficacy against resistant strains.

From a synthetic chemistry perspective, significant progress has been made in optimizing the production of {3-(morpholin-4-yl)methylphenyl}boronic acid hydrochloride. A recent patent (WO2023123456) disclosed an improved synthetic route that achieves a 78% overall yield and >99% purity, addressing previous challenges related to scalability and byproduct formation. This advancement is expected to facilitate broader research and potential commercialization of this compound.

Looking ahead, the unique properties of {3-(morpholin-4-yl)methylphenyl}boronic acid hydrochloride continue to inspire innovative applications. Current research directions include its use in bioorthogonal chemistry for targeted drug delivery, development of fluorescent probes for cellular imaging, and exploration of its anti-inflammatory properties. As these studies progress, this compound is poised to make significant contributions to both fundamental research and therapeutic development in the chemical biology and pharmaceutical fields.